Cas no 55789-50-9 (1H-Isoindole-1,3(2H)-dione, 4,7-dichloro-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 4,7-dichloro-
• CAS No: 55789-50-9
• MF: C₈H₃Cl₂NO₂
• MW: 216.020920038223
• CID: 1598657
• PubChem ID: 21941703
• Update Time: 2025-04-21

1H-Isoindole-1,3(2H)-dione, 4,7-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 4,7-dichloro-
• F12455
• DB-153118
• 3,6-Dichlorophthalimide
• SB65094
• BIXWQKYACRKUFW-UHFFFAOYSA-N
• 55789-50-9
• SCHEMBL895684
• 4,7-dichloro-1H-isoindole-1,3(2H)-dione
• 4,7-Dichloroisoindoline-1,3-dione

• Inchi： 1S/C8H3Cl2NO2/c9-3-1-2-4(10)6-5(3)7(12)11-8(6)13/h1-2H,(H,11,12,13)
• InChI Key： BIXWQKYACRKUFW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C(NC(C=21)=O)=O)Cl

Computed Properties

• Exact Mass: 214.95419
• Monoisotopic Mass: 214.9540837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17